Cas no 2287280-70-8 (1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane
• CAS No: 2287280-70-8
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 6108679
• PubChem ID: 137944809
• Update Time: 2025-11-01

1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane
• 2287280-70-8
• EN300-6760701

• Inchi： 1S/C10H17Cl/c1-2-3-4-9-5-10(6-9,7-9)8-11/h2-8H2,1H3
• InChI Key： UHQNLWQOEXAKGU-UHFFFAOYSA-N
• SMILES： ClCC12CC(CCCC)(C1)C2

Computed Properties

• Exact Mass: 172.1018782g/mol
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane

1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane (CAS No. 2287280-70-8): A Comprehensive Overview

1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane (CAS No. 2287280-70-8) is a unique and structurally intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound belongs to the class of bicyclic compounds, characterized by its distinctive bicyclo[1.1.1]pentane core, which imparts unique chemical and physical properties.

The bicyclo[1.1.1]pentane scaffold is a highly strained and rigid structure, making it an attractive building block for the synthesis of complex molecules with specific stereochemical and conformational requirements. The presence of the chloromethyl group and the butyl substituent further enhances the versatility of this compound, allowing for a wide range of chemical transformations and functionalizations.

In the realm of organic synthesis, 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane has been utilized as a key intermediate in the synthesis of various bioactive molecules and pharmaceutical candidates. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of potent inhibitors of protein-protein interactions, which are crucial for various cellular processes and disease states.

The unique properties of 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane also make it a valuable tool in materials science. Its rigid structure and functional groups can be leveraged to design new materials with enhanced mechanical strength, thermal stability, and chemical resistance. A study published in the Journal of Materials Chemistry A demonstrated the use of this compound in the development of high-performance polymers for advanced applications such as coatings, adhesives, and composites.

In the pharmaceutical industry, 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane has shown promise as a lead compound for drug discovery efforts. Its ability to form stable complexes with metal ions and its potential to modulate enzyme activity make it an attractive candidate for developing new therapeutic agents. Researchers at Harvard University have explored its use in the synthesis of metalloenzyme inhibitors, which have potential applications in treating metabolic disorders and cancer.

The synthetic accessibility of 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane has been improved through various synthetic routes developed by chemists around the world. One notable method involves the ring-closing metathesis (RCM) reaction followed by selective functionalization steps to introduce the desired substituents. This approach has been optimized to achieve high yields and stereoselectivity, making it a practical choice for large-scale production.

In addition to its synthetic utility, 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane has been studied for its potential environmental impact and biodegradability. Preliminary studies suggest that it exhibits low toxicity and good biocompatibility, making it suitable for use in various applications where environmental concerns are paramount.

The ongoing research into 1-Butyl-3-(chloromethyl)bicyclo[1.1.1]pentane continues to uncover new possibilities and applications across multiple disciplines. Its unique combination of structural rigidity, functional group diversity, and synthetic accessibility positions it as a promising molecule for future scientific advancements.